Acetylbupleurotoxin
Acetylbupleurotoxin
Acetylbupleurotoxin is a natural product found in Bupleurum chinense and Bupleurum longiradiatum with data available.
Brand Name:
Vulcanchem
CAS No.:
111128-30-4
VCID:
VC20740304
InChI:
InChI=1S/C19H24O3/c1-3-15-19(22-18(2)21)16-13-11-9-7-5-4-6-8-10-12-14-17-20/h5,7,9,11-12,14,19-20H,3,13,15-17H2,1-2H3/b7-5+,11-9+,14-12-
SMILES:
CCCC(CCC=CC=CC#CC#CC=CCO)OC(=O)C
Molecular Formula:
C19H24O3
Molecular Weight:
300.4 g/mol
Acetylbupleurotoxin
CAS No.: 111128-30-4
VCID: VC20740304
Molecular Formula: C19H24O3
Molecular Weight: 300.4 g/mol
* For research use only. Not for human or veterinary use.

Description | Acetylbupleurotoxin is a natural product found in Bupleurum chinense and Bupleurum longiradiatum with data available. |
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CAS No. | 111128-30-4 |
Product Name | Acetylbupleurotoxin |
Molecular Formula | C19H24O3 |
Molecular Weight | 300.4 g/mol |
IUPAC Name | [(7E,9E,15Z)-17-hydroxyheptadeca-7,9,15-trien-11,13-diyn-4-yl] acetate |
Standard InChI | InChI=1S/C19H24O3/c1-3-15-19(22-18(2)21)16-13-11-9-7-5-4-6-8-10-12-14-17-20/h5,7,9,11-12,14,19-20H,3,13,15-17H2,1-2H3/b7-5+,11-9+,14-12- |
Standard InChIKey | SFZVRHWQKJMBGD-XHWFXLNJSA-N |
Isomeric SMILES | CCCC(CC/C=C/C=C/C#CC#C/C=C\CO)OC(=O)C |
SMILES | CCCC(CCC=CC=CC#CC#CC=CCO)OC(=O)C |
Canonical SMILES | CCCC(CCC=CC=CC#CC#CC=CCO)OC(=O)C |
Synonyms | 14-acetoxybupleurotoxin acetylbupleurotoxin |
PubChem Compound | 6435768 |
Last Modified | Apr 15 2024 |
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